Cas no 2137531-40-7 (rac-tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate
• CAS No: 2137531-40-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5962861
• PubChem ID: 165952906
• Update Time: 2025-06-08

rac-tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137531-40-7
• rac-tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate
• EN300-799730

• Inchi： 1S/C14H25NO3/c1-6-12(16)7-11-9-15(8-10(11)2)13(17)18-14(3,4)5/h10-11H,6-9H2,1-5H3/t10-,11-/m1/s1
• InChI Key： SAXKGRQBYAHYPF-GHMZBOCLSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C)[C@H](CC(CC)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Additional information on rac-tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate

Professional Introduction to Rac-Tert-Butyl (3R,4R)-3-Methyl-4-(2-Oxobutyl)Pyrrolidine-1-Carboxylate (CAS No. 2137531-40-7)

Rac-Tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate, identified by its CAS number 2137531-40-7, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of Rac-Tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its potential biological activity. The presence of a pyrrolidine core, combined with the tert-butyl and oxobutyl substituents, creates a framework that is both rigid and flexible, allowing for diverse interactions with biological targets. This structural complexity is often exploited in the design of pharmacophores, which are essential for achieving high affinity and selectivity in drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate neural pathways and improve cognitive function. The pyrrolidine scaffold is particularly well-suited for this purpose, as it has been shown to interact with various neurotransmitter systems. Studies have demonstrated that derivatives of pyrrolidine can influence the activity of enzymes such as acetylcholinesterase, which plays a critical role in maintaining cognitive health. The specific configuration of Rac-Tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate, with its stereochemical precision, may offer advantages in terms of efficacy and reduced side effects compared to less optimized analogs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that modulating certain neural pathways can have profound effects on conditions such as Alzheimer's disease, Parkinson's disease, and other cognitive impairments. The ability of Rac-Tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate to interact with key targets within these pathways makes it a promising candidate for further exploration. Preclinical studies have begun to uncover its mechanisms of action, revealing insights into how it may exert its therapeutic effects.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. The introduction of stereocenters at the 3R and 4R positions is particularly challenging but crucial for achieving the desired biological activity. Advances in chiral synthesis have made it possible to produce enantiomerically pure forms of compounds like this one, which is essential for evaluating their efficacy and safety profile. The synthetic routes developed for Rac-Tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate serve as a benchmark for similar transformations in drug discovery programs.

In addition to its potential therapeutic applications, this compound also holds promise for use in research tools that can help elucidate biological mechanisms. By studying how Rac-Tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate interacts with biological targets, researchers can gain valuable insights into disease pathways and develop more targeted interventions. This approach aligns with the broader trend toward precision medicine, where therapies are tailored to individual patients based on their unique biological profiles.

The chemical properties of Rac-Tert-butyl (3R,4R)-3-methyl-4-(2-oxobutyl)pyrrolidine-1-carboxylate also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how this compound will behave in different environments and how it might interact with biological molecules. These predictions can then be tested experimentally, providing a powerful iterative process for drug development. By combining experimental data with computational insights, researchers can accelerate the discovery of new therapeutic agents.

The safety and efficacy of any potential drug must be thoroughly evaluated before it can be considered for clinical use. This involves rigorous testing in vitro and in vivo to assess both its pharmacological effects and its potential toxicity. The structural features of Rac-Tert-butyl (3R,4R)-3-methyl-4-(2-oxobutul)pyrrolidine-l-carboxy late have been carefully designed to minimize off-target effects while maximizing therapeutic benefits. However， comprehensive toxicological studies are still needed to fully understand its safety profile.

In conclusion，Rac-Tert-but yl ( 3 R ， 4 R ) - 3 - methyl - 4 - ( 2 - ox ob ut y l ) p y r r o l id ine - l - car boxy late strong > represents an exciting advancement in the field of chemical biomedicine。 Its unique structure， coupled with promising preclinical results， makes it a compelling candidate for further investigation。 As research continues， we can expect to see more insights into its potential applications， paving the way for innovative treatments for neurological disorders and other conditions.